Cas no 1339849-37-4 (3-cyclopropyl-3-formamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-formamidopropanoic acid
• CAS No: 1339849-37-4
• Molecular Formula: C₇H₁₁NO₃
• Molecular Weight: 157.167142152786
• MDL: MFCD19662256
• CID: 5607045
• PubChem ID: 64142912

3-cyclopropyl-3-formamidopropanoic acid Properties

Names and Identifiers

• Cyclopropanepropanoic acid, β-(formylamino)-
• 3-cyclopropyl-3-formamidopropanoicacid
• EN300-866678
• CS-0345598
• 1339849-37-4
• AKOS013460937
• 3-cyclopropyl-3-formamidopropanoic acid

• MDL： MFCD19662256
• InChIKey： SMXHKRSAHILCAS-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO3/c9-4-8-6(3-7(10)11)5-1-2-5/h4-6H,1-3H2,(H,8,9)(H,10,11)
• SMILES： C(C1CC1)(NC=O)CC(=O)O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 157.07389321g/mol
• Heavy Atom Count: 11
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Boiling Point: 418.0±28.0 °C(Predicted)
• pka: 4.22±0.10(Predicted)
• Density: 1.281±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids